Cas no 918535-94-1 (4-(2,4,6-trifluorophenoxy)piperidine)

• Product Name: 4-(2,4,6-trifluorophenoxy)piperidine
• CAS No: 918535-94-1
• MF: C₁₁H₁₂F₃NO
• MW: 231.214293479919
• MDL: MFCD27932787
• CID: 773381
• PubChem ID: 57982781
• Update Time: 2025-05-26

4-(2,4,6-trifluorophenoxy)piperidine Chemical and Physical Properties

Names and Identifiers

• Piperidine, 4-(2,4,6-trifluorophenoxy)-
• 4-(2,4,6-trifluorophenoxy)piperidine
• DTXSID00728550
• SCHEMBL3130228
• 918535-94-1
• EN300-2000925

• MDL： MFCD27932787
• Inchi： 1S/C11H12F3NO/c12-7-5-9(13)11(10(14)6-7)16-8-1-3-15-4-2-8/h5-6,8,15H,1-4H2
• InChI Key： PCWRXIRLSXVNNJ-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1OC1CCNCC1)F)F

Computed Properties

• Exact Mass: 231.08709849g/mol
• Monoisotopic Mass: 231.08709849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 4-(2,4,6-trifluorophenoxy)piperidine

Recent Advances in the Study of 4-(2,4,6-Trifluorophenoxy)piperidine (CAS: 918535-94-1) in Chemical Biology and Pharmaceutical Research

The compound 4-(2,4,6-trifluorophenoxy)piperidine (CAS: 918535-94-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. Recent studies have highlighted its role as a key intermediate in the development of novel pharmaceuticals, particularly in the areas of central nervous system (CNS) disorders and infectious diseases.

One of the most notable advancements in the study of 4-(2,4,6-trifluorophenoxy)piperidine is its application in the synthesis of kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. Researchers have demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinase targets, making them promising candidates for further drug development. The structural flexibility of 4-(2,4,6-trifluorophenoxy)piperidine allows for modifications that can enhance selectivity and reduce off-target effects, a critical consideration in kinase inhibitor design.

In addition to its role in kinase inhibition, recent studies have explored the compound's potential as a modulator of neurotransmitter systems. Preliminary data suggest that 4-(2,4,6-trifluorophenoxy)piperidine derivatives may interact with serotonin and dopamine receptors, which are central to the treatment of psychiatric and neurological conditions such as depression and Parkinson's disease. These findings are supported by in vitro and in vivo experiments, which have shown promising results in animal models. However, further research is needed to elucidate the precise mechanisms of action and to optimize the pharmacokinetic properties of these derivatives.

The synthesis of 4-(2,4,6-trifluorophenoxy)piperidine has also been a focus of recent research, with efforts directed toward improving yield and scalability. Novel synthetic routes have been developed, leveraging advances in catalysis and green chemistry principles. These methods not only enhance the efficiency of production but also reduce the environmental impact of large-scale synthesis, aligning with the growing emphasis on sustainable pharmaceutical manufacturing. Researchers have reported successful scale-up of these processes, paving the way for broader application in drug discovery and development.

Despite these promising developments, challenges remain in the clinical translation of 4-(2,4,6-trifluorophenoxy)piperidine-based therapeutics. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through rigorous preclinical testing. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and to accelerate the transition from bench to bedside. The compound's versatility and the breadth of its potential applications underscore its importance as a focal point for future research in chemical biology and drug discovery.

In conclusion, 4-(2,4,6-trifluorophenoxy)piperidine (CAS: 918535-94-1) represents a promising scaffold for the development of novel therapeutics, with applications spanning kinase inhibition, neurotransmitter modulation, and beyond. The latest research highlights its potential while also identifying areas for further investigation. As the field continues to evolve, this compound is likely to remain a key player in the pursuit of innovative treatments for a wide range of diseases.